Cas no 2228777-25-9 (3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol
• CAS No: 2228777-25-9
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6173968
• PubChem ID: 165638759
• Update Time: 2025-07-17

3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol
• EN300-1811671
• 2228777-25-9

• Inchi： 1S/C13H18N2O/c1-13(8-14,9-16)11-4-3-10-5-6-15(2)12(10)7-11/h3-7,16H,8-9,14H2,1-2H3
• InChI Key： XFKDRLYOJOJTJB-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1=CC=C2C=CN(C)C2=C1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.2Ų

Additional information on 3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol

Introduction to 3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol (CAS No: 2228777-25-9)

3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol, identified by the chemical abstracts service number 2228777-25-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex indole moiety linked to an amino-substituted propanol backbone, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both amino and methyl functional groups, combined with the indole ring system, suggests a multifaceted role in chemical reactivity and biological interaction.

The indole scaffold, a well-known pharmacophore in drug discovery, is extensively studied for its role in modulating various biological pathways. Specifically, derivatives of indole have been implicated in processes ranging from neurotransmitter regulation to immunomodulation. The substitution at the 6-position with a 1-methyl-1H-indol group in 3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol enhances its structural complexity and may influence its pharmacokinetic and pharmacodynamic properties. This compound represents a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been a surge in research focusing on molecules that combine structural elements from multiple bioactive classes. The compound 3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol exemplifies this trend by integrating features reminiscent of both amino alcohols and indole derivatives. Such hybrid structures often exhibit enhanced binding affinity and selectivity when interacting with biological targets. The amino group, for instance, provides a potential site for hydrogen bonding interactions, while the methyl substituents may influence the overall conformation and solubility profile of the molecule.

The synthesis of 3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in forming the carbon-carbon bonds essential for this compound's framework. Furthermore, computational chemistry approaches are being leveraged to predict and optimize reaction pathways, reducing experimental trial-and-error.

From a biological perspective, the potential activities of 3-amino-2-methyl-2-(1-methyl-1H-indol-6-yl)propan-1-ol are still being elucidated. Preliminary studies suggest that it may interact with enzymes and receptors involved in inflammation and pain modulation. The indole moiety is known to interact with nuclear receptors such as peroxisome proliferator activator receptors (PPARs), which play critical roles in metabolic regulation and disease pathogenesis. Additionally, the compound's structural similarity to known bioactive molecules makes it an attractive scaffold for structure-based drug design.

The pharmaceutical industry has increasingly recognized the value of natural product-inspired scaffolds in drug development. Molecules like 3-amino--methyl--methyl--(--methyl--1H-indol--6--yl)propan--1--ol often exhibit favorable pharmacokinetic profiles due to their evolutionary optimization by nature. While synthetic analogs can be designed to enhance potency or selectivity, maintaining structural features that mimic natural products can contribute to improved drug-like properties. This approach aligns well with current trends toward green chemistry and sustainable drug discovery practices.

Recent advancements in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds. This has accelerated the identification of promising candidates like 3-amino--methyl--methyl--(--methyl--1H-indol--6--yl)propan--1--ol for further investigation. Coupled with machine learning algorithms that predict molecular properties based on structural data, HTS has become an indispensable tool in modern drug discovery pipelines. Such innovations are expected to continue driving progress in identifying novel therapeutic agents.

The regulatory landscape for new chemical entities remains stringent but increasingly supportive of innovative approaches to drug development. Regulatory agencies now often encourage applicants to provide comprehensive data on mechanism of action, pharmacokinetics, and safety profiles early in the development process. This shift toward proactive engagement has facilitated faster development cycles for compounds like 3-amino--methyl--methyl--(--methyl--1H-indol--6--yl)propan--1--ol, which show promise based on preliminary findings.

In conclusion,3-amino----methyl----methyl----(----methyl----indол----6----yl)propan----1----ол (CAS No: 2228777–25–9) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups positions it as a valuable scaffold for further medicinal chemistry exploration. As research continues into its biological activities, this compound holds significant potential as a precursor or lead structure for future therapeutic applications.